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Compound of Interest

Compound Name: 3,5-Dimethylpiperidine

Cat. No.: B146706

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and Material Safety Data Sheet
(MSDS) information for 3,5-Dimethylpiperidine (CAS RN: 35794-11-7). The following sections
detail the compound's properties, hazards, and the necessary precautions for its safe use in a
laboratory and drug development setting.

Chemical and Physical Properties

3,5-Dimethylpiperidine is a flammable, colorless to light yellow liquid.[1] It is an alicyclic amine
that is soluble in many organic solvents.[1] Understanding its physical and chemical properties
is fundamental to its safe handling and storage.
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Property Value Reference(s)
Molecular Formula C7HisN [2][3]
Molecular Weight 113.20 g/mol [2][4]
Appearance .Cleiar, colorless to light yellow (5]

liquid
Boiling Point 137-144 °C [1][3][4]
Melting Point Approximately -50 °C [1]
Flash Point 29 °C (closed cup) [1][4]
Density 0.813-0.853 g/mL at 25 °C [1][3][4]

Refractive Index

n20/D 1.4454

[4]

Purity 299.0% (GC) [11[3]
Soluble in most organic
Solubility solvents such as ether, [1]

methanol, and toluene.

Hazard Identification and Classification

3,5-Dimethylpiperidine is classified as a hazardous substance. Proper handling is required to

mitigate risks.

Hazard Classification GHS Category Reference(s)
Flammable Liquids Category 3 [2][5]

Acute Toxicity, Oral Category 4 [5]

Skin Corrosion/Irritation Category 2 [2][5]

Serious Eye Damage/Irritation Category 2A/2 [2][5]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

[2]141[5]
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Hazard Statements:

H226: Flammable liquid and vapor.[5][6]

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]
Signal Word: Warning[5][6]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 3,5-Dimethylpiperidine to
prevent exposure and accidents.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
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PPE Type

Specification

Reference(s)

Eye/Face Protection

Safety goggles/chemical safety

glasses and a face shield.

[5]

Hand Protection

Wear appropriate protective
gloves to prevent skin
exposure. The resistance of
the gloves to the chemical
should be ascertained with the

supplier.

[5]

Skin and Body Protection

Protective clothing, including

boots, to prevent contact.

[5]

Respiratory Protection

Use a NIOSH or European
Standard EN 149 approved
respirator when necessary. For
emergencies, a positive-
pressure, full-facepiece SCBA

is required.

[5](6]

Handling Procedures

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid breathing vapors or mist.[5]

Do not get in eyes, on skin, or on clothing.[7]

Wash hands and face thoroughly after handling.[5]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5][6]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Ground and bond containers when transferring material.[6]

Do not eat, drink, or smoke in the workplace.[5]
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Storage Conditions

e Store in a cool, dry, and well-ventilated place.[6][7]
o Keep the container tightly closed.[5][6]

» Store away from incompatible materials such as acids, aldehydes, and strong oxidizing
agents.[5]

o Keep away from sources of ignition.[7]
o Store in a flammables area.[7]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[6]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 3,5-
Dimethylpiperidine.

First-Aid Measures
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Exposure Route First-Aid Protocol Reference(s)

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses if present and
Eye Contact ] o [5][6]
easy to do. Continue rinsing.
Seek immediate medical

attention.

Immediately remove all
contaminated clothing. Wash
. the affected area thoroughly
Skin Contact _ [51[6]
with soap and plenty of water
for at least 15 minutes. Seek

immediate medical attention.

Remove the victim to fresh air

and keep at rest in a position
comfortable for breathing. If

) not breathing, give artificial
Inhalation o [519]

respiration. Do not use mouth-
to-mouth resuscitation. Call a

poison center or doctor if you

feel unwell.

Do NOT induce vomiting.
) Rinse mouth. Call a physician
Ingestion _ [61[7]
or poison control center

immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. Water can be effective in cooling fire-exposed containers.[5][7][9]

o Unsuitable Extinguishing Media: Do not use a water jet.[6]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[7] Thermal decomposition may produce

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.jubilantingrevia.com/uploads/files/120msds_0027BhGhs11Div.3sds3,5-Dimethylpiperidine.pdf
https://www.chemicalbook.com/msds/3-5-dimethylpiperidine.pdf
https://www.jubilantingrevia.com/uploads/files/120msds_0027BhGhs11Div.3sds3,5-Dimethylpiperidine.pdf
https://www.chemicalbook.com/msds/3-5-dimethylpiperidine.pdf
https://www.jubilantingrevia.com/uploads/files/120msds_0027BhGhs11Div.3sds3,5-Dimethylpiperidine.pdf
https://www.targetmol.com/attachment/SDS/235808112844472364/T89295
https://www.chemicalbook.com/msds/3-5-dimethylpiperidine.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23435&PLANT=d__ALF
https://www.jubilantingrevia.com/uploads/files/120msds_0027BhGhs11Div.3sds3,5-Dimethylpiperidine.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23435&PLANT=d__ALF
https://www.targetmol.com/attachment/SDS/235808112844472364/T89295
https://www.chemicalbook.com/msds/3-5-dimethylpiperidine.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23435&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

toxic vapors, including nitrogen oxides, carbon monoxide, and cyanide.[5]

o Protective Equipment: Fire-fighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][7]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[6] Avoid breathing vapors and
contact with skin and eyes.[5] Remove all sources of ignition.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

o Methods for Containment and Cleaning Up: Contain the spillage and then collect it with a
non-combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite).
Place in a container for disposal according to local regulations.[6]

Experimental Protocols and Workflows

While specific experimental protocols for determining the safety data are proprietary to the
testing bodies, the following workflows represent the logical application of safety and handling
information in a research setting.
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Click to download full resolution via product page

Figure 1: Hazard Mitigation Workflow for 3,5-Dimethylpiperidine.

Eye Contact Skin Contac‘t/ \ Inhalation Ingestion

Rinse with water for 15+ min Remove contaminated clothing Move to fresh air Rinse mouth
Remove contact lenses Wash with soap & water for 15+ min Provide artificial respiration if needed Do NOT induce vomiting

Seek immediate medical attention Seek immediate medical attention Call Poison Center/Doctor Seek immediate medical attention

Click to download full resolution via product page
Figure 2: First-Aid Response Pathway for 3,5-Dimethylpiperidine Exposure.

Toxicological Information

» Acute Effects: 3,5-Dimethylpiperidine is irritating to the eyes, respiratory system, and skin.
[5] Ingestion can be harmful.[5]

o Chronic Effects: To the best of current knowledge, the chronic effects of this compound have
not been fully investigated.[5]

o Carcinogenicity: This product is not listed as a carcinogen by NTP, IARC, or OSHA.[5]

Ecological Information

While specific quantitative data is limited in the provided search results, the following qualitative
information is available:

e The substance is expected to be biodegradable.[5]
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o Based on its Log Kow, it is expected to have a negligible potential to bioaccumulate.[5]
« Itis volatile from aqueous bodies.[5]
e ltis classified as WGK 3, indicating it is severely hazardous to water.[5]

Disposal Considerations

e Waste must be disposed of in accordance with local, regional, national, and international
regulations.[5][6]

» Dispose of this chemical and its container to a hazardous or special waste collection point.[7]

o Empty containers may retain product residue and can be dangerous. Do not reuse empty
containers.[7]

Regulatory Information
« CAS Number: 35794-11-7[5]

e EC Number: 252-730-6[5]
o TSCA: Listed (Active)[5]

o Shipping Classification: UN Class 3 Flammable Liquid.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,5-Dimethylpiperidine: A Comprehensive Technical
Guide to Safety, Handling, and MSDS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146706#3-5-dimethylpiperidine-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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